Cas no 1338954-39-4 (4-(6-bromopyridin-2-yl)-1-methylpiperazin-2-one)

• Product Name: 4-(6-bromopyridin-2-yl)-1-methylpiperazin-2-one
• CAS No: 1338954-39-4
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• MDL: MFCD20390088
• CID: 5243279
• PubChem ID: 64693918
• Update Time: 2026-03-08

4-(6-bromopyridin-2-yl)-1-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromopyridin-2-yl)-1-methylpiperazin-2-one
• 2-Piperazinone, 4-(6-bromo-2-pyridinyl)-1-methyl-

• MDL： MFCD20390088
• Inchi： 1S/C10H12BrN3O/c1-13-5-6-14(7-10(13)15)9-4-2-3-8(11)12-9/h2-4H,5-7H2,1H3
• InChI Key： HVPNZHZEMVXYGH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)N1CC(N(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.6
• Topological Polar Surface Area: 36.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 4-(6-bromopyridin-2-yl)-1-methylpiperazin-2-one

Comprehensive Overview of 4-(6-Bromopyridin-2-yl)-1-methylpiperazin-2-one (CAS No. 1338954-39-4)

4-(6-Bromopyridin-2-yl)-1-methylpiperazin-2-one (CAS No. 1338954-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, combining a piperazin-2-one core with a 6-bromopyridin-2-yl substituent. The presence of the bromine atom enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for halogenated pyridine derivatives like 4-(6-Bromopyridin-2-yl)-1-methylpiperazin-2-one has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapeutics, which are hot topics in the field of precision medicine. The compound's CAS No. 1338954-39-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 4-(6-Bromopyridin-2-yl)-1-methylpiperazin-2-one is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating biaryl structures, which are common in many FDA-approved drugs. The compound's methylpiperazin-2-one moiety also contributes to its solubility and bioavailability, making it a preferred choice for medicinal chemists.

From an industrial perspective, the synthesis of CAS No. 1338954-39-4 involves multi-step processes that require careful optimization to ensure high yield and purity. Recent advancements in green chemistry have led to more sustainable methods for producing such intermediates, aligning with the global push for environmentally friendly manufacturing practices. This aligns with the growing interest in sustainable pharmaceuticals and green synthesis among researchers and manufacturers alike.

The compound's 6-bromopyridin-2-yl group is particularly noteworthy for its role in structure-activity relationship (SAR) studies. By modifying this moiety, scientists can fine-tune the pharmacological properties of resulting compounds, addressing challenges like drug resistance and off-target effects. These aspects are frequently discussed in forums and publications focused on drug design and molecular optimization.

In addition to its pharmaceutical applications, 4-(6-Bromopyridin-2-yl)-1-methylpiperazin-2-one has potential uses in agrochemicals. Its structural features make it a candidate for developing novel pesticides and herbicides, especially those targeting specific plant enzymes or pests. This dual applicability in human health and agriculture further underscores its importance in modern chemistry.

Quality control is critical when working with CAS No. 1338954-39-4, as impurities can significantly impact downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's purity and identity. These methods are essential for ensuring reproducibility in research and industrial settings, topics that are highly relevant to quality assurance professionals.

Looking ahead, the future of 4-(6-Bromopyridin-2-yl)-1-methylpiperazin-2-one appears promising, with ongoing investigations into its role in next-generation therapeutics and smart materials. Its combination of reactivity and structural diversity positions it as a key player in the evolution of functional molecules. As research continues, this compound is likely to remain a focal point in both academic and industrial chemistry.